Cas no 97164-96-0 (azepane-4-carboxylic acid)

• Product Name: azepane-4-carboxylic acid
• CAS No: 97164-96-0
• Molecular Formula: C₇H₁₃NO₂
• Molecular Weight: 143.18362
• MDL: MFCD17015909
• CID: 800832
• PubChem ID: 20139928

azepane-4-carboxylic acid Properties

Names and Identifiers

• 1H-Azepine-4-carboxylicacid, hexahydro-
• 1H-Azepine-4-carboxylicacid,hexahydro-(9CI)
• azepane-4-carboxylic acid
• Hexahydro-1H-azepine-4-carboxylic acid
• AZEPANE-4-CARBOXYLICACID
• Perhydro-azepine-4-carboxylic acid
• AKOS006358087
• PB15253
• 97164-96-0
• MFCD17015909
• CS-0049915
• AS-33499
• XDA16496
• EN300-814373
• 1H-AZEPINE-4-CARBOXYLIC ACID, HEXAHYDRO-
• BCVGGQNBSCMMPV-UHFFFAOYSA-N
• SY097613
• DTXSID00602902
• SCHEMBL444522
• HEXAHYDRO-1H-AZEPINE-4-CARBOXYLIC ACID
• AZEPANE-4-CARBOXYLIC ACID

• MDL： MFCD17015909
• InChIKey： BCVGGQNBSCMMPV-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H13NO2/c9-7(10)6-2-1-4-8-5-3-6/h6,8H,1-5H2,(H,9,10)
• SMILES： OC(=O)C1CCCNCC1

Computed Properties

• Exact Mass: 143.094628657g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 143.094628657g/mol
• Heavy Atom Count: 10
• Complexity: 125
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.7
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Boiling Point: 280.9±33.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 123.7±25.4 °C
• Density: 1.1±0.1 g/cm3